Cas no 15959-03-2 (2-Aminophenyl b-D-Glucuronide)

2-Aminophenyl b-D-Glucuronide Properties

Names and Identifiers

• 2-Aminophenyl-beta-D-glucuronic acid
• 2-Aminophenyl β-D-Glucuronide
• 2-AMINOPHENYL-β-D-GLUCURONIC ACID
• 2-AMinophenol Glucuronide
• 2-Aminophenyl-&2-Aminophenyl b-D-glucuronide
• 2-Aminophenylb-D-glucuronideHCl
• 2-aminophenylglucuronide
• Einecs 240-094-2
• 2-Aminophenyl ?-D-Glucuronide
• (2S,3S,4S,5R,6S)-6-(2-Aminophenoxy)-3,4,5-trihydroxytetrahydro-2H-pyran-2-carboxylic acid
• 2-Aminophenyl
• o-aminophenyl .beta.-D-glucuronide
• 15959-03-2
• A-D-Glucuronide
• o-Aminophenyl beta-D-glucopyranosiduronic acid
• 2-AMINOPHENYL BETA-D-GLUCURONIDE
• SCHEMBL1159926
• DTXSID10936129
• (2S,3S,4S,5R,6S)-6-(2-aminophenoxy)-3,4,5-trihydroxyoxane-2-carboxylic acid
• NS00053770
• 2-aminophenyl .beta.-D-glucopyranosiduronic acid
• 2-aminophenyl hexopyranosiduronic acid
• (2S,3S,4S,5R,6S)-6-(2-aminophenoxy)-3,4,5-trihydroxy-tetrahydropyran-2-carboxylic acid
• (2S,3S,4S,5R,6S)-6-(2-Aminophenoxy)-3,4,5-trihydroxytetrahydro-2H-pyran-2-carboxylicacid
• 2-Aminophenyl b-D-glucuronide
• o-Aminophenyl beta-D-Glucopyranosiduronic Acid; 2-Aminophenol Glucopyranuronoside; 2-Aminophenol Glucuronide; NSC 89270;
• 2-Aminophenylglucuronide
• EINECS 240-094-2
• +Expand

• MDL： MFCD00056085
• InChIKey： ZVFVTBSWJWONEI-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H15NO7/c13-5-3-1-2-4-6(5)19-12-9(16)7(14)8(15)10(20-12)11(17)18/h1-4,7-10,12,14-16H,13H2,(H,17,18)
• SMILES： OC(C1OC(OC2=CC=CC=C2N)C(O)C(O)C1O)=O

Computed Properties

• Exact Mass: 285.08500
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 3
• Monoisotopic Mass: 285.085
• Heavy Atom Count: 20
• Complexity: 353
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.7
• Topological Polar Surface Area: 143A^2

Experimental Properties

• LogP: -0.87900
• PSA: 142.47000
• Refractive Index: 1.692
• Boiling Point: 603.3°Cat760mmHg
• Flash Point: 318.7°C
• Density: 1.653